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Compound of Interest

Compound Name: 3-Bromobenzenesulfonamide

Cat. No.: B181263

This technical guide provides a comprehensive overview of the melting point and solubility of 3-
bromobenzenesulfonamide, tailored for researchers, scientists, and professionals in drug
development. This document outlines key physical properties, detailed experimental protocols
for their determination, and logical workflows to guide laboratory practices.

Core Physicochemical Data

Quantitative data for 3-bromobenzenesulfonamide are summarized below, providing a clear
reference for its fundamental properties.

hvsical and Chemical :

Property Value Reference
Molecular Formula CeHeBrNO2S [1][2]
Molecular Weight 236.09 g/mol

Melting Point 151-156 °C [3]
Appearance Pale cream to cream powder [1]

CAS Number 89599-01-9 [1][2]

Solubility Profile
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Specific quantitative solubility data for 3-bromobenzenesulfonamide is not readily available in
the provided search results. However, the general solubility of benzenesulfonamides suggests
low solubility in water and higher solubility in organic solvents.[4] The solubility can also be
influenced by the pH of the medium.[4] A qualitative assessment of solubility can be performed
using the protocol outlined in the subsequent section.

Solvent Expected Solubility Rationale

The hydrophobic benzene ring

Water Low -
reduces water solubility.[4]
Diethyl Ether Soluble Non-polar organic solvent.
The sulfonamide group can be
deprotonated by a strong
5% ag. NaOH Soluble ]
base, forming a more soluble
salt.
The compound does not have
5% aq. HCI Insoluble a basic functional group to be
protonated by acid.
Ethanol Soluble Polar protic organic solvent.
Acetone Soluble Polar aprotic organic solvent.

Experimental Protocols

Detailed methodologies for determining the melting point and solubility of 3-
bromobenzenesulfonamide are presented below.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline compound, this transition occurs over a narrow temperature range.
The capillary method is a common and reliable technique for this measurement.[5]

Principle: A small, powdered sample of the compound is heated in a sealed capillary tube, and
the temperature range from the onset to the completion of melting is observed. Impurities
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typically cause a depression and broadening of the melting point range.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[6]
Glass capillary tubes (one end sealed)[7]
Thermometer

Mortar and pestle (optional, for grinding the sample)

Procedure:

Sample Preparation: Ensure the 3-bromobenzenesulfonamide sample is completely dry
and finely powdered.[7] Introduce a small amount of the powdered sample into the open end
of a capillary tube.[7]

Packing the Sample: Tap the sealed end of the capillary tube on a hard surface to pack the
sample tightly into the bottom. The packed sample height should be 2-3 mm.[7]

Apparatus Setup: Place the capillary tube into the heating block of the melting point
apparatus.[7]

Rapid Determination (Optional): If the approximate melting point is unknown, a rapid heating
rate can be used to get a preliminary estimate.[6]

Accurate Determination: Heat the sample at a slow, controlled rate (approximately 1-2 °C per
minute) as the temperature approaches the expected melting point.

Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (T1) and the temperature at which the entire sample
becomes a clear liquid (T2).

Reporting: The melting point is reported as the range T1-T2.

Solubility Determination
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This protocol provides a systematic approach to qualitatively assess the solubility of 3-

bromobenzenesulfonamide in various solvents, which can indicate the presence of certain

functional groups and inform purification or formulation strategies.

Principle: The solubility of a compound is determined by the balance of intermolecular forces

between the solute and the solvent. The "like dissolves like" principle is a useful guideline,

where polar compounds tend to dissolve in polar solvents and non-polar compounds in non-

polar solvents.[8]

Apparatus:

Small test tubes
Vortex mixer or stirring rod
Graduated pipettes or droppers

Spatula

Procedure:

Sample Preparation: In a small test tube, place approximately 25 mg of 3-
bromobenzenesulfonamide.[9]

Solvent Addition: Add 0.75 mL of the test solvent (e.g., water, 5% NaOH, 5% HCI, ethanol,
diethyl ether) in small portions.[9]

Mixing: After each addition, vigorously shake or stir the mixture for at least 60 seconds to
ensure thorough mixing.[8][9]

Observation: Observe the mixture to determine if the compound has completely dissolved. If
the solution is clear, the compound is considered soluble. If solid particles remain, it is
considered insoluble.[8]

Systematic Testing: A hierarchical approach to testing solubility can provide more
information. A suggested workflow is presented in the diagrams below. This typically involves
starting with water, followed by acidic and basic solutions, and then organic solvents.[10]
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Visualized Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of
the experimental protocols.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Dry, Powdered Sample

i

Load Sample into Capillary Tube (2-3 mm)

i

Insert Capillary into Melting Point Apparatus

i

Set Heating Rate (1-2 °C/min)

i

Observe Sample Through Lens

i

Record T1: First Liquid Drop Appears

i

Record T2: All Sample is Liquid

i

Report Melting Point as T1-T2 Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Start: 25 mg of Compound

Y

Add 0.75 mL Water
Shake Vigorously

No

Add 0.75 mL 5% NaOH

Class: Water-Soluble Shake Vigorously

No

Add 0.75 mL 5% HCI

Class: Strong/Weak Acid Shake Vigorously

Add 0.75 mL Diethyl Ether

Clozes B2ee Shake Vigorously

Yes No

Class: Non-polar Class: Insoluble/Neutral

Click to download full resolution via product page

Caption: Hierarchical Workflow for Solubility Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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